Tridecyl salicylate

Specification

• CAS No.: 19666-16-1
• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol
• IUPAC Name: tridecyl 2-hydroxybenzoate
• Standard InChI: InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-14-17-23-20(22)18-15-12-13-16-19(18)21/h12-13,15-16,21H,2-11,14,17H2,1H3
• Standard InChI Key: VLMWBWYAHNRUGC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCOC(=O)C1=CC=CC=C1O
• Canonical SMILES: CCCCCCCCCCCCCOC(=O)C1=CC=CC=C1O

Introduction

Chemical Properties and Structure

Tridecyl salicylate possesses distinct chemical properties that contribute to its functionality in cosmetic applications. The compound is identified by CAS Number 190085-41-7 and EC Number 431-090-3, with the molecular formula C19H30O3 and a molecular weight of 306.4 g/mol.

Several synonyms exist for this compound, reflecting slight variations in nomenclature across different regulatory frameworks and industries. These include butyloctyl salicylate, 2-hydroxy-tridecyl ester benzoic acid, 2-hydroxybenzoic acid tridecyl ester, benzoic acid 2-hydroxy-tridecyl ester, and 2-butyloctyl 2-hydroxybenzoate, among others.

The physical characteristics of tridecyl salicylate contribute significantly to its popularity in skincare formulations. It possesses a light, non-greasy texture that enhances the skin's smoothness without leaving heavy or oily residues. This property makes it particularly suitable for products intended for daily use, where consumer acceptance is closely tied to sensory attributes.

Table 1: Chemical Properties of Tridecyl Salicylate

Property	Value
CAS Number	190085-41-7
EC Number	431-090-3
Molecular Formula	C19H30O3
Molecular Weight	306.4 g/mol
Physical Form	Light, non-greasy liquid
Primary Functional Group	Ester

Functions and Mechanisms of Action

Tridecyl salicylate performs multiple functions in skincare and cosmetic formulations, contributing to both the sensory experience and efficacy of finished products. As an antistatic and skin conditioning agent, it forms a thin protective layer on the skin's surface that enhances water retention capacity. This barrier function helps prevent transepidermal water loss and maintains optimal skin hydration levels, which is essential for healthy skin appearance and function.

As a versatile and multifunctional ester, tridecyl salicylate significantly increases the SPF performance of sun protection products while simultaneously acting as a carrier for mineral sunscreens like titanium dioxide and zinc oxide. This dual functionality makes it particularly valuable in modern sunscreen formulations that aim to combine high protection factors with elegant sensory profiles.

The mild nature of tridecyl salicylate ensures it is generally well-tolerated by most skin types, including sensitive skin, which reduces the likelihood of irritation that might be associated with other functional ingredients. This favorable safety profile expands its potential applications across diverse product categories and consumer demographics.

Applications in Skincare and Cosmetics

Tridecyl salicylate finds application in a broad spectrum of personal care products due to its multifunctional properties. It is commonly incorporated into moisturizers, sunscreens, skin cleansing products, shampoos, mouthwashes, and dentifrices. The versatility of this ingredient stems from its ability to simultaneously address multiple formulation challenges while delivering tangible consumer benefits.

In sunscreen products, tridecyl salicylate serves as both a performance enhancer and sensory modifier. By improving the spreadability of formulations and facilitating the even distribution of active sunscreen ingredients, it contributes to more consistent protection against harmful UV radiation. Its ability to function as a carrier for mineral sunscreen actives like titanium dioxide and zinc oxide is particularly valuable in formulations that aim to combine broad-spectrum protection with aesthetic acceptability.

Moisturizers and daily skincare products benefit from tridecyl salicylate's emollient properties and its ability to enhance the skin's smoothness without leaving heavy residues. The ingredient contributes to improved product absorption and helps deliver active ingredients more effectively to their target sites.

Clinical formulations utilizing tridecyl salicylate have demonstrated significant efficacy in addressing specific skin concerns. For example, a patented formulation containing 4% tridecyl salicylate was shown to effectively treat acne conditions while being non-irritating to the skin. This dual benefit of efficacy and tolerability makes tridecyl salicylate particularly valuable in therapeutic skincare applications.

Table 2: Example Formulation Containing Tridecyl Salicylate for Anti-Aging

Component	Weight %
Silicone 344 Fluid	15.0
Tridecyl Salicylate	5.0
Silicone 200/100 Fluid	5.0
Silicone 1401 Fluid	5.0
Bio-hyaluronic Acid	5.0
Squalane	4.0
Butylene Glycol	3.0
Sepigel 305®	3.0
Tween 40®	2.5
Germall 115®	0.3
Methylparaben	0.2
Disodium EDTA	0.1
Deionized Water	qs

*Adapted from patent US5891451A

Clinical Studies and Efficacy

The efficacy of tridecyl salicylate in skincare applications has been substantiated through various clinical studies, providing empirical evidence of its benefits beyond its functional properties. One notable clinical trial described in patent US5891451A involved a test panel of 45 female human volunteer subjects with facial acne grade II (Pilsbury) or lower and no facial irritation beyond specific acne lesions.

This study compared two formulations: one containing 4% tridecyl salicylate (Example 2) and another without this ingredient (Example 1). Results demonstrated that tridecyl salicylate had a significant effect upon treating acne conditions while maintaining a non-irritating profile. This finding is particularly valuable in the context of acne treatment, where efficacy must be balanced with skin tolerance to ensure compliance and satisfaction.

In a separate clinical anti-aging performance evaluation, a formulation containing 5% tridecyl salicylate was compared against a vehicle control over a 12-week period. The results, as presented in Table 3, show that the tridecyl salicylate formulation demonstrated measurable improvement over the vehicle-treated group, with statistical significance reached at the 8-week evaluation point.

Table 3: Clinical Anti-Aging Performance Results (5% Tridecyl Salicylate vs. Vehicle)

Week	Mean Improvement Over Vehicle
0	0
4	+0.12
8	+1.0*
12	+0.6

*Significantly better than vehicle-treated group
*Adapted from patent US5891451A

These clinical findings underscore the multifunctional benefits of tridecyl salicylate in addressing various skin concerns, from acne to signs of aging. The dual capacity to deliver efficacy while maintaining skin tolerance makes this ingredient particularly valuable in formulations designed for compromised or sensitive skin conditions.

Comparison with Other Salicylates

Tridecyl salicylate stands apart from other salicylates, particularly salicylic acid, in several key aspects that define its functionality and applications. The most significant distinction is that tridecyl salicylate lacks the exfoliating properties characteristic of salicylic acid. This difference is attributable to the esterification process, which converts the acid component into a non-acid derivative with distinctly different biological activities.

While salicylic acid is primarily valued for its keratolytic properties and ability to penetrate and exfoliate within pores, tridecyl salicylate functions predominantly as an emollient and skin conditioning agent. This fundamental difference in activity profiles directs these ingredients toward different applications within skincare formulations.

Salicylic acid is commonly incorporated at specific concentrations for its exfoliating and acne-fighting properties, typically in leave-on or wash-off treatments designed for oily or acne-prone skin. In contrast, tridecyl salicylate finds broader application across various product categories, including moisturizers and sunscreens, where its emollient properties and ability to enhance product performance are particularly valuable.

The safety and irritation profiles of these compounds also differ substantially. Salicylic acid, as an active exfoliant, carries a higher potential for skin irritation, particularly at higher concentrations or when used on sensitive skin. Tridecyl salicylate, lacking this exfoliating activity, generally presents a lower irritation potential and is suitable for use across more diverse skin types and conditions.

Future Research Directions

Despite the established benefits and applications of tridecyl salicylate in cosmetic formulations, several areas warrant further investigation to fully understand its potential and optimize its use in various product contexts. Future research might focus on elucidating the molecular mechanisms by which tridecyl salicylate enhances the performance of UV filters in sunscreen formulations, potentially leading to more effective photoprotection strategies.

Additionally, comprehensive studies on the long-term effects of tridecyl salicylate on various skin parameters, including barrier function, hydration levels, and cellular responses, would provide valuable insights into its broader impact on skin health and appearance. Such investigations might identify additional benefits or applications beyond those currently recognized.

The potential synergistic interactions between tridecyl salicylate and other cosmetic ingredients represents another promising area for exploration. Understanding how this compound interacts with various active ingredients could lead to optimized formulation strategies that maximize efficacy while maintaining excellent tolerability.

Given the limited information regarding the specific absorption and metabolism patterns of tridecyl salicylate following topical application, detailed pharmacokinetic studies would help establish a more comprehensive safety profile for this ingredient. Such data would be particularly valuable in addressing questions regarding its use in specific population groups, such as pregnant women or individuals with compromised skin barriers.